Cas no 2228179-75-5 (1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228179-75-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6212646
• PubChem ID: 165841226
• Update Time: 2025-06-10

1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile
• 2228179-75-5
• 1-[4-(2-methylpropyl)phenyl]-3-oxocyclobutane-1-carbonitrile
• EN300-1773108

• Inchi： 1S/C15H17NO/c1-11(2)7-12-3-5-13(6-4-12)15(10-16)8-14(17)9-15/h3-6,11H,7-9H2,1-2H3
• InChI Key： QOYFZEMSGIIZDC-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=CC=2)CC(C)C)C1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228179-75-5)

1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228179-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The compound features a cyclobutane ring with a carbonyl group and a nitrile functionality, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its 3-oxocyclobutane core can serve as a scaffold for designing bioactive molecules targeting various diseases.

In recent years, the demand for novel chemical entities like 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile has surged, driven by advancements in synthetic chemistry and computational modeling. The compound's carbonitrile group is a key reactive site, enabling further derivatization to create libraries of compounds for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to build larger, more potent inhibitors. Additionally, its 2-methylpropylphenyl moiety contributes to enhanced lipophilicity, a critical factor in optimizing drug-like properties.

The synthesis of CAS No. 2228179-75-5 involves multi-step organic reactions, often starting from readily available precursors. One common approach includes the cyclization of appropriately substituted precursors under controlled conditions to form the 3-oxocyclobutane ring. The nitrile group is typically introduced via nucleophilic substitution or cyanation reactions. Given the compound's relevance, researchers frequently search for synthetic protocols for 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile or suppliers of CAS 2228179-75-5, highlighting its commercial and academic value.

Beyond pharmaceuticals, 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile has potential applications in materials science. Its rigid cyclobutane core and polar nitrile group make it a candidate for designing advanced polymers or liquid crystals. This aligns with the increasing interest in smart materials and sustainable chemistry, as researchers explore eco-friendly alternatives to traditional petrochemical-derived compounds. The compound's stability and functional groups also make it suitable for catalysis and surface modification studies.

From a safety and regulatory perspective, CAS No. 2228179-75-5 is not classified as hazardous under current guidelines, making it accessible for laboratory use. However, standard precautions for handling organic compounds, such as proper ventilation and personal protective equipment, are recommended. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with researchers investigating how modifications to its core influence biological activity. This ties into broader discussions about personalized medicine and targeted therapies, where tailored molecules play a pivotal role.

In summary, 1-4-(2-methylpropyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228179-75-5) is a promising compound with multifaceted applications. Its significance in drug discovery, material science, and synthetic chemistry underscores its value in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and development in these fields.